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Compound of Interest

3,6,19-Trihydroxy-23-0x0-12-
Compound Name:
ursen-28-oic acid

Cat. No.: B1181485

An In-depth Technical Guide to the Natural Sources of 3,6,19-Trihydroxy-23-0x0-12-ursen-
28-oic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6,19-Trihydroxy-23-0x0-12-ursen-28-oic acid is a pentacyclic triterpenoid of the ursane
type. This class of natural products is of significant interest to the scientific community due to a
wide range of potential biological activities, including anti-inflammatory, antioxidant, and
antitumor effects. This technical guide provides a comprehensive overview of the known
natural sources of this compound, detailed protocols for its isolation, and an exploration of its
putative biological mechanisms based on closely related analogues.

Natural Sources

3,6,19-Trihydroxy-23-o0x0-12-ursen-28-oic acid has been identified and isolated from plant
species belonging to the Uncaria genus, which is a part of the Rubiaceae family. These plants,
commonly known as cat's claw, have a long history of use in traditional medicine. The primary
documented sources for this specific triterpenoid are the vines and stems of these plants.
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Quantitative Yield
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has been confirmed.
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Confirmed as a
source of 3,6,19-
Trihydroxy-23-oxo-12-
Uncaria macrophylla Rubiaceae Stem Bark ursen-28-oic acid,
though specific
quantitative data on

yield is limited.[6]

Biological Activity and Putative Signaling Pathway

While dedicated studies on the biological activity of 3,6,19-Trihydroxy-23-0x0-12-ursen-28-
oic acid are limited, extensive research has been conducted on structurally similar ursane-type
triterpenoids. A notable analogue, 2a,3a,19[3,23B-tetrahydroxyurs-12-en-28-oic acid (THA), has
demonstrated potent anticancer activity. The mechanism of action for THA involves the
induction of apoptosis (programmed cell death) and cell cycle arrest, suggesting a similar
potential for the target compound of this guide.

Disclaimer: The following signaling pathway is based on the published mechanism for the
structurally related compound 2a,3a,19[3,23B-tetrahydroxyurs-12-en-28-oic acid (THA). This
serves as a putative model, and the specific molecular interactions of 3,6,19-Trihydroxy-23-
0xo0-12-ursen-28-oic acid require experimental validation.
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Cancer Cell
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1. Plant Material
(e.g., Dried, Powdered
Uncaria Stems)

Crude Extract

4. Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Polar & Non-Polar Fractions

ISelect Ethyl Acetate
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5. Column Chromatography
(Silica Gel)

Pooled Fractions
(Containing Target Compound)

6. Preparative HPLC
(e.g., C18 Column)

Pure 3,6,19-Trihydroxy-23-oxo-
12-ursen-28-oic acid

7. Structural Elucidation
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1181485?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/3-6-19-trihydroxy-23-oxo-12-ursen-28-oic-cas-131984-82-2-163722.html
https://pubmed.ncbi.nlm.nih.gov/24727084/
https://pubmed.ncbi.nlm.nih.gov/24727084/
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://pubmed.ncbi.nlm.nih.gov/38379373/
https://www.tandfonline.com/doi/abs/10.1080/10286020.2024.2313542
https://www.tandfonline.com/doi/abs/10.1080/10286020.2020.1870961
https://www.researchgate.net/publication/221727269_A_New_Triterpene_from_the_Plant_of_Uncaria_Macrophylla
https://www.benchchem.com/product/b1181485#3-6-19-trihydroxy-23-oxo-12-ursen-28-oic-acid-natural-sources
https://www.benchchem.com/product/b1181485#3-6-19-trihydroxy-23-oxo-12-ursen-28-oic-acid-natural-sources
https://www.benchchem.com/product/b1181485#3-6-19-trihydroxy-23-oxo-12-ursen-28-oic-acid-natural-sources
https://www.benchchem.com/product/b1181485#3-6-19-trihydroxy-23-oxo-12-ursen-28-oic-acid-natural-sources
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1181485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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